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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291 Get Quote

Technical Support Center: Calcium Iodide Hydrate
This guide provides technical support for researchers, scientists, and drug development

professionals working with calcium iodide hydrate. It covers common issues related to its

stability in various solvents, offering troubleshooting advice and frequently asked questions.

Frequently Asked Questions (FAQs)
Q1: What is calcium iodide hydrate and what are its common forms?

A1: Calcium iodide (CaI₂) is an ionic compound of calcium and iodine.[1][2] It is a colorless to

white deliquescent (moisture-absorbing) solid that is highly soluble in water.[1][3][4] In practice,

it is often encountered as a hydrate (CaI₂·xH₂O), such as the tetrahydrate or hexahydrate,

because of its hygroscopic nature.[3][5] The hydrated form is a colorless or yellow-white crystal

or powder.[6]

Q2: My calcium iodide hydrate powder has turned yellow. Why did this happen and is it still

usable?

A2: The yellow discoloration is typically caused by the liberation of free iodine.[2][5] Calcium
iodide hydrate is sensitive to air, light, and moisture.[7][8][9] It slowly reacts with oxygen and

carbon dioxide in the air, which results in its decomposition into calcium carbonate and

elemental iodine, giving the powder a faint yellow color.[2][3][4][5] For applications requiring

high purity, the use of discolored calcium iodide is not recommended. For other uses, its
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suitability should be determined on a case-by-case basis, as the presence of free iodine may

interfere with experiments.

Q3: What are the recommended storage conditions for calcium iodide hydrate?

A3: To maintain its stability, calcium iodide hydrate should be stored in a cool, dry, well-

ventilated area in a tightly sealed container.[7][8][10] It is crucial to protect it from light, air, and

moisture to prevent oxidation and decomposition.[7][8] Store it away from incompatible

materials such as strong acids and strong oxidizing agents.[7][9]

Q4: In which solvents is calcium iodide hydrate soluble?

A4: Calcium iodide hydrate is highly soluble in water.[1][2][11] It is also soluble in alcohols like

methanol, ethanol, and propanol.[5][12][13] It is slightly soluble to soluble in acetone and

insoluble in ether.[5][6][13]

Q5: What happens when calcium iodide hydrate is dissolved in an acidic solution?

A5: When dissolved in an acidic solution, calcium iodide hydrate may decompose. This

reaction can release free iodine or form hydroiodic acid.[5][6]

Troubleshooting Guide
Issue 1: Calcium iodide hydrate solution becomes discolored (yellow/brown) over time.

Cause: This is likely due to the oxidation of the iodide ion to elemental iodine, a process that

can be accelerated by exposure to light, air (oxygen), or acidic conditions.[2][5]

Solution:

Prepare solutions fresh whenever possible.

Use deaerated solvents to minimize dissolved oxygen.

Store solutions in amber glass bottles or protect them from light to prevent photochemical

decomposition.[7]
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Ensure the pH of the solution is neutral, as acidic conditions can promote decomposition.

[5][6]

Issue 2: Precipitate forms in a calcium iodide hydrate solution.

Cause: If the solvent is not pure or the solution is exposed to air, a precipitate of calcium

carbonate may form due to the reaction with atmospheric carbon dioxide.[2][3][5] In some

cases, reaching the solubility limit at a lower temperature can also cause precipitation.

Solution:

Ensure you are using high-purity, appropriate solvents.

Minimize exposure of the solution to the atmosphere. Consider working under an inert gas

like nitrogen or argon.

Check the concentration against the solubility data for the specific solvent and

temperature to ensure the compound is not oversaturated.

Issue 3: Inconsistent experimental results using calcium iodide hydrate.

Cause: Inconsistency can arise from using a degraded reagent. The formation of iodine and

calcium carbonate means the molar concentration of active calcium iodide is lower than

calculated.[2][5] The presence of these impurities can also cause side reactions.

Solution:

Always use fresh, properly stored calcium iodide hydrate that appears as a white,

crystalline powder.[14]

Consider purifying the reagent if you suspect degradation. A reported method involves

recrystallization from an acetone/diethyl ether mixture.[15]

Perform a quality control check, such as titration, to determine the purity of your material

before use.

Data Presentation: Solubility
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The solubility of calcium iodide in various solvents is temperature-dependent.

Table 1: Solubility of Calcium Iodide in Water[2][16]

Temperature (°C) Solubility (g / 100 mL)

0 64.6

10 194

20 66

100 81

Table 2: Solubility of Calcium Iodide in Acetone[16]

Temperature (°C) Solubility (g / 100 g)

0 72.7

20 89.0

40 105.8

60 119.8

Table 3: Solubility of Calcium Iodide in Methanol[16]

Temperature (°C) Solubility (g / 100 g)

0 116.4

10 121.1

20 126.1

40 136.8

60 148.8
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Protocol 1: General Procedure for Solubility Determination

Preparation: Add a known volume or mass of the desired solvent (e.g., 10 mL of water) to a

thermostatically controlled reaction vessel equipped with a magnetic stirrer.

Temperature Control: Set the vessel to the desired experimental temperature and allow the

solvent to equilibrate.

Titration: Add small, pre-weighed portions of calcium iodide hydrate to the solvent while

stirring continuously.

Observation: Continue adding the solute until a small amount of solid material remains

undissolved for at least one hour, indicating that the solution is saturated.

Calculation: The total mass of the dissolved calcium iodide hydrate is used to calculate the

solubility in g/100 mL or g/100 g of the solvent at that specific temperature.

Replication: Repeat the experiment at different temperatures to generate a solubility curve.

Protocol 2: Preparation and Storage of a Stock Solution

Solvent Preparation: Use a high-purity grade solvent. If stability is a major concern, deaerate

the solvent by bubbling an inert gas (e.g., nitrogen) through it for 15-30 minutes.

Weighing: Weigh the required amount of fresh, white calcium iodide hydrate in a low-

humidity environment to minimize water absorption.[4]

Dissolution: Add the calcium iodide hydrate to the solvent in an amber glass container to

protect it from light.[7] Stir with a clean magnetic stir bar until fully dissolved.

Storage: Seal the container tightly, for instance with a PTFE-lined cap. If long-term storage is

necessary, consider flushing the headspace with an inert gas before sealing. Store the

solution in a cool, dark place.[8]
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Caption: Factors leading to the decomposition of calcium iodide hydrate.
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Start: Need to Dissolve
Calcium Iodide Hydrate

Is a polar solvent required?

Use Water
(High Solubility)

Yes

Avoid Ethers
(Insoluble)

No

Is solvent reactivity a concern?

Consider Alcohols
(Methanol, Ethanol)

Consider Acetone
(Moderate Solubility)

Solvent Selected

No

Avoid Acidic Solvents
(Decomposition Risk)

Yes

 

1. Select high-purity solvent
and deaerate if necessary.

2. Weigh fresh CaI2·xH2O
in a low-humidity environment.

3. Dissolve in an amber glass
container with stirring.

4. Flush headspace with
inert gas (e.g., N2).

5. Seal tightly and store
in a cool, dark place.

Stable Stock Solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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